Cas no 2172620-87-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid
- 2172620-87-8
- 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid
- EN300-1486067
-
- Inchi: 1S/C23H24N2O5/c1-15(13-21(26)24-12-6-11-22(27)28)25-23(29)30-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-11,15,20H,12-14H2,1H3,(H,24,26)(H,25,29)(H,27,28)/b11-6+
- InChI Key: GKIMNNGBTZRVTE-IZZDOVSWSA-N
- SMILES: O(C(NC(C)CC(NC/C=C/C(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 408.16852187g/mol
- Monoisotopic Mass: 408.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 105Ų
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486067-0.05g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-0.1g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-0.25g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-0.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-1.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-2.5g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-5.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-10.0g |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1486067-50mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 50mg |
$827.0 | 2023-09-28 | ||
| Enamine | EN300-1486067-100mg |
4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-enoic acid |
2172620-87-8 | 100mg |
$867.0 | 2023-09-28 |
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid
Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic Acid (CAS No. 2172620-87-8)
4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid, identified by its CAS number 2172620-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino butanamide moiety, and a butenolic acid side chain. The unique combination of these structural features makes it a promising candidate for various applications, particularly in drug discovery and molecular research.
The Fmoc group is a well-known protecting group in peptide synthesis, widely used in the solid-phase peptide synthesis (SPPS) methodology. Its stability under basic conditions and ease of removal under acidic conditions make it an ideal choice for protecting the amino group during peptide elongation. In 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid, the Fmoc group is strategically positioned to modulate the reactivity of the amino butanamide moiety, which is central to its potential biological activity.
The presence of the amino butanamide moiety suggests that this compound may exhibit properties similar to those of known bioactive molecules. Butanamides are frequently found in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of atoms in this moiety can influence the compound's solubility, bioavailability, and binding affinity, making it a critical factor in drug design.
The butenolic acid side chain adds another layer of complexity to the molecule. Butenolides and related compounds have been studied for their potential pharmacological effects, including anti-inflammatory and analgesic properties. The incorporation of this moiety into 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid may contribute to its overall biological activity by enhancing its interaction with specific biological pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies indicate that the fluorenylmethoxycarbonyl group can serve as a scaffold for designing molecules with enhanced binding affinity to target proteins. This has opened up new avenues for developing novel therapeutic agents.
In addition to its potential as a drug candidate, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid may find applications in biochemical research as a tool compound for studying enzyme mechanisms and protein-ligand interactions. Its structural complexity allows researchers to probe the dynamics of biological systems at a molecular level, providing insights that could lead to breakthroughs in drug discovery.
The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex framework of this molecule. These techniques not only improve yield but also enhance the purity of the final product, which is crucial for pharmaceutical applications.
From a regulatory perspective, 4-3-(9H-fluoren)-9-methoxycarbonylamino)-butanamidobut}-2 enoic acid (CAS No. 2172620 87 8) does not fall under any restricted categories, making it easier to handle and study in research settings. However, its complex structure necessitates careful handling during synthesis and characterization to ensure safety and reproducibility.
The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives of butenamides have been explored for their role in plant growth regulation and stress response mechanisms. Similarly, fluorene-based compounds are known for their fluorescence properties, which make them valuable in optoelectronic devices.
In conclusion,4-(3-{(9H-fluoren)-9-methoxycarbonylamino}-butan-amidobut}-2 enoic acid (CAS No. 2172620 87 8) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique combination of functional groups positions it as a versatile tool for both academic research and industrial development. As our understanding of molecular interactions continues to grow,this compound is likely to play an increasingly important role in shaping future advancements across multiple scientific disciplines.
2172620-87-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)